(2S)-2-amino-N-methylbutanamidehydrochloride

• CAS No.: 135557-32-3
• Molecular Formula: C5H13ClN2O
• Molecular Weight: 152.62 g/mol
• IUPAC Name: (2S)-2-amino-N-methylbutanamide;hydrochloride
• InChI: InChI=1S/C5H12N2O.ClH/c1-3-4(6)5(8)7-2;/h4H,3,6H2,1-2H3,(H,7,8);1H/t4-;/m0./s1
• InChI Key: OOIZNTBEHPRPOA-WCCKRBBISA-N
• Isomeric SMILES: CC[C@@H](C(=O)NC)N.Cl
• Canonical SMILES: CCC(C(=O)NC)N.Cl

Description

(2S)-2-amino-N-methylbutanamidehydrochloride is a chemical compound with a specific stereochemistry, indicated by the (2S) configuration

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-amino-N-methylbutanamidehydrochloride typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as (2S)-2-amino-N-methylbutanamide.

Reaction Conditions: The reaction conditions often include the use of hydrochloric acid to form the hydrochloride salt. The reaction is carried out under controlled temperature and pH conditions to ensure the desired product is obtained.

Purification: The final product is purified using techniques such as recrystallization or chromatography to achieve high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and yield of the compound.

Chemical Reactions Analysis

Types of Reactions

(2S)-2-amino-N-methylbutanamidehydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents to obtain reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens or alkylating agents are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

(2S)-2-amino-N-methylbutanamidehydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2S)-2-amino-N-methylbutanamidehydrochloride involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• (2S)-2-amino-N-methylbutanamide
• (2S)-2-amino-N-ethylbutanamide
• (2S)-2-amino-N-propylbutanamide

Uniqueness

(2S)-2-amino-N-methylbutanamidehydrochloride is unique due to its specific stereochemistry and the presence of the hydrochloride salt, which can influence its solubility, stability, and reactivity compared to similar compounds.